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Compound of Interest

Compound Name: GW 841819X

Cat. No.: B607898 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
GW 841819X is a potent and specific inhibitor of the Bromodomain and Extra-Terminal (BET)

family of proteins, which are key epigenetic readers involved in the regulation of gene

transcription. Due to its role in modulating the expression of oncogenes and inflammatory

mediators, GW 841819X is a valuable tool in cancer and inflammation research. Accurate and

consistent preparation of a stock solution is the first critical step for reliable and reproducible

experimental results. These application notes provide a detailed protocol for the preparation,

storage, and handling of a GW 841819X stock solution.

Data Presentation
Table 1: Physicochemical Properties of GW 841819X

Property Value Source

Molecular Formula C₂₅H₂₁N₅O₂ PubChem

Molecular Weight 423.47 g/mol MedchemExpress[1]

CAS Number 146135-18-4 Probechem Biochemicals[2]

Appearance Crystalline solid -
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Table 2: Solubility and Recommended Stock Solution Concentrations

Solvent Solubility
Recommended
Stock
Concentration

Storage

Dimethyl Sulfoxide

(DMSO)
≥ 10 mM 10 mM

-20°C (short-term) or

-80°C (long-term)

Experimental Protocols
Protocol 1: Preparation of a 10 mM GW 841819X Stock
Solution in DMSO
Materials:

GW 841819X powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL or 2 mL)

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Safety Precautions: Before starting, ensure you are wearing appropriate PPE. Handle GW
841819X powder in a chemical fume hood to avoid inhalation.

Calculation of Mass: To prepare a 10 mM stock solution, calculate the required mass of GW
841819X using the following formula:
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Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (mg) = 0.010 mol/L x 0.001 L x 423.47 g/mol x 1000 mg/g = 4.2347 mg

Weighing the Compound:

Tare a clean, empty microcentrifuge tube on the analytical balance.

Carefully weigh out the calculated mass (e.g., 4.23 mg) of GW 841819X powder directly

into the tared tube.

Dissolving the Compound:

Using a calibrated micropipette, add the calculated volume of DMSO (e.g., 1 mL for a 10

mM solution from 4.23 mg) to the microcentrifuge tube containing the GW 841819X
powder.

Cap the tube tightly.

Ensuring Complete Dissolution:

Vortex the solution for 1-2 minutes until the powder is completely dissolved.

Visually inspect the solution to ensure there are no visible particles. If necessary, gently

warm the solution in a 37°C water bath for a few minutes to aid dissolution.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Label each aliquot clearly with the compound name, concentration, solvent, and date of

preparation.

For short-term storage (up to 1-2 weeks), store the aliquots at -20°C.
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For long-term storage (months to years), store the aliquots at -80°C.

Mandatory Visualizations
Signaling Pathway of BET Inhibition by GW 841819X
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Caption: Mechanism of action of GW 841819X as a BET inhibitor.
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Experimental Workflow for a Cell-Based Assay Using
GW 841819X

Start

Prepare 10 mM
GW 841819X Stock

Prepare Working
Solutions (Serial Dilution)

Treat Cells with
GW 841819X

Seed Cells in
Multi-well Plates

Incubate for
Desired Time Period

Perform Assay
(e.g., Viability, Gene Expression)

Data Analysis

End

Click to download full resolution via product page

Caption: General workflow for a cell-based assay with GW 841819X.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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